Cas no 2248311-41-1 (Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate)

• Product Name: Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate
• CAS No: 2248311-41-1
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• CID: 6490088
• PubChem ID: 73102265
• Update Time: 2025-06-08

Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate
• 2248311-41-1
• EN300-6509306

• Inchi： 1S/C7H8F3NO2/c1-3-6(11,7(8,9)10)5(12)13-4-2/h1H,4,11H2,2H3
• InChI Key： MYTJKUFCZBTUIY-UHFFFAOYSA-N
• SMILES： FC(C(C#C)(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 195.05071298g/mol
• Monoisotopic Mass: 195.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate

Comprehensive Overview of Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate (CAS No. 2248311-41-1)

Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate (CAS No. 2248311-41-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethyl and alkynyl functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining an ethyl ester moiety with an amino group, makes it particularly valuable for designing novel molecules with enhanced bioactivity and stability.

In recent years, the demand for fluorinated compounds like Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate has surged due to their remarkable properties, such as improved metabolic stability and lipophilicity. These attributes are critical in drug discovery, where researchers aim to develop more effective and longer-lasting therapeutics. The compound's CAS No. 2248311-41-1 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in cutting-edge applications.

One of the most discussed topics in synthetic chemistry today is the role of trifluoromethylated compounds in medicinal chemistry. Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate exemplifies this trend, as its CF3 group is known to enhance binding affinity to biological targets. This has led to its exploration in the development of antiviral, anticancer, and anti-inflammatory agents. Additionally, its alkynyl functionality allows for further derivatization via click chemistry, a technique widely adopted in bioconjugation and material science.

From an industrial perspective, Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate is often highlighted in discussions about sustainable chemistry. Researchers are increasingly focusing on eco-friendly synthesis routes for such compounds, aligning with global initiatives to reduce the environmental impact of chemical manufacturing. The compound's CAS No. 2248311-41-1 is often associated with green chemistry methodologies, including catalytic processes and solvent-free reactions.

Another area of interest is the compound's potential in agrochemical applications. The trifluoromethyl group is a common feature in many modern pesticides and herbicides, owing to its ability to improve compound efficacy and reduce application rates. Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate could serve as a precursor for developing next-generation crop protection agents, addressing challenges like pest resistance and environmental persistence.

In the realm of material science, Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate is being investigated for its potential in creating advanced polymers and coatings. The incorporation of fluorinated segments into polymeric matrices can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These materials are highly sought after in industries ranging from aerospace to electronics.

For researchers and manufacturers, understanding the synthetic pathways and purification techniques for Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate is crucial. The compound's CAS No. 2248311-41-1 is often referenced in patents and technical literature detailing optimized production methods. Scalability and cost-effectiveness are key considerations, especially for large-scale applications in pharmaceuticals and agriculture.

In conclusion, Ethyl 2-amino-2-(trifluoromethyl)but-3-ynoate (CAS No. 2248311-41-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, ensure its continued prominence in scientific and industrial circles. As research progresses, this compound is likely to play an even more pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.